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Compound of Interest

Compound Name: Methyl(oxolan-2-ylmethyl)amine

Cat. No.: B1294518 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of

Methyl(oxolan-2-ylmethyl)amine. It is intended for researchers, scientists, and professionals

in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
Methyl(oxolan-2-ylmethyl)amine is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Specific Recommendations

Eye/Face Protection
Chemical safety goggles and/or a face shield

where splash potential exists.[1][2]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or PVC). For more than splash

contact, butyl gloves are recommended.[3][4]

Skin and Body Protection
A fully-buttoned lab coat or other protective

clothing to prevent skin exposure.[1][5]

Respiratory Protection

Use only in a well-ventilated area, such as a

certified laboratory chemical fume hood.[1][4] If

ventilation is inadequate or there is a risk of

inhalation, a NIOSH-approved respirator is

required.[3][4]

Operational Plans: Handling and Storage
Safe Handling Procedures:

Work in a properly functioning, certified laboratory chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mists.[1][7]

Wash hands thoroughly after handling.[1][6]

Ground and bond containers when transferring material to prevent static discharge.[5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][7][8]

Do not eat, drink, or smoke in handling areas.[1][9]

Storage Requirements:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][8]
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Store locked up and segregated from incompatible materials.[1][4]

Incompatible materials include strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and chloroformates.[4]

Emergency and Disposal Plans
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately flush skin with copious amounts of

water for at least 15 minutes. Remove

contaminated clothing and seek medical

attention.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

[4]

Spill Response Protocol:

In the event of a spill, follow these steps. This workflow is intended for small spills that can be

managed by trained personnel. For large spills, evacuate the area and contact emergency

services.[4]
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Spill Occurs

Notify others in the area

Don appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain the spill with absorbent material
(e.g., vermiculite, sand)

Slowly add absorbent from the outside in

Collect residue into a sealed, labeled waste container

Decontaminate the spill area with soap and water

Dispose of waste as hazardous material

Restock spill kit supplies

Click to download full resolution via product page

Chemical Spill Cleanup Workflow
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Disposal Plan:

Dispose of Methyl(oxolan-2-ylmethyl)amine and any contaminated materials in a sealed,

airtight, and compatible waste container.[1][4]

The disposal must be handled by a licensed professional waste disposal service.[6]

Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[6]

Do not allow the product to enter drains, waterways, or soil.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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